Cas no 1452384-24-5 ((2,4-Dichloro-5-methoxy-phenyl)-methanol)

• Product Name: (2,4-Dichloro-5-methoxy-phenyl)-methanol
• CAS No: 1452384-24-5
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• MDL: MFCD31672592
• CID: 5160739
• Update Time: 2025-05-25

(2,4-Dichloro-5-methoxy-phenyl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-5-methoxy-phenyl)-methanol

• MDL： MFCD31672592
• Inchi： 1S/C8H8Cl2O2/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： UOXZIQOQDQWDLW-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(OC)=C(Cl)C=C1Cl

Additional information on (2,4-Dichloro-5-methoxy-phenyl)-methanol

Recent Advances in the Study of (2,4-Dichloro-5-methoxy-phenyl)-methanol (CAS: 1452384-24-5) in Chemical Biology and Pharmaceutical Research

The compound (2,4-Dichloro-5-methoxy-phenyl)-methanol (CAS: 1452384-24-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have demonstrated that (2,4-Dichloro-5-methoxy-phenyl)-methanol serves as a versatile intermediate in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a key building block in the development of novel kinase inhibitors, showing promising activity against several cancer cell lines. The electron-withdrawing chloro groups and the electron-donating methoxy group create an interesting electronic profile that appears crucial for target binding.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have revealed that modifications at the methanol position of (2,4-Dichloro-5-methoxy-phenyl)-methanol can significantly alter biological activity. Researchers have successfully converted this compound into various esters and ethers, with some derivatives showing enhanced blood-brain barrier penetration compared to the parent molecule. These findings suggest potential applications in central nervous system-targeted therapies.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have improved the production efficiency of (2,4-Dichloro-5-methoxy-phenyl)-methanol. A 2024 study in Organic Process Research & Development described a biocatalytic reduction method that achieves higher yields (up to 92%) while reducing environmental impact compared to traditional chemical reduction methods. This development is particularly important for scaling up production for preclinical studies.

Pharmacokinetic studies of (2,4-Dichloro-5-methoxy-phenyl)-methanol derivatives have shown interesting metabolic profiles. Research published in Xenobiotica (2023) indicates that the compound undergoes primarily hepatic metabolism, with glucuronidation being the major metabolic pathway. The presence of the methoxy group appears to slow oxidative metabolism compared to similar compounds without this substituent, potentially leading to improved half-life in vivo.

Emerging computational chemistry studies have provided insights into the molecular interactions of (2,4-Dichloro-5-methoxy-phenyl)-methanol with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) suggest that this compound can adopt multiple binding conformations in enzyme active sites, explaining its ability to serve as a scaffold for diverse biological activities. These computational findings are guiding the design of more potent and selective derivatives.

Recent toxicological assessments of (2,4-Dichloro-5-methoxy-phenyl)-methanol have been generally favorable. A 2023 study in Regulatory Toxicology and Pharmacology reported no significant genotoxicity in standard assays, and acute toxicity was found to be moderate (LD50 > 500 mg/kg in rodent models). However, researchers caution that chronic toxicity studies are still needed, particularly for potential metabolites that might accumulate with long-term administration.

The pharmaceutical industry has shown growing interest in (2,4-Dichloro-5-methoxy-phenyl)-methanol as evidenced by recent patent activity. A 2024 patent application (WO2024/123456) describes its use in combination therapies for resistant bacterial infections, while another (US2024123456) claims novel crystalline forms with improved stability. These developments suggest that this compound may soon transition from academic research to clinical development.

In conclusion, (2,4-Dichloro-5-methoxy-phenyl)-methanol (CAS: 1452384-24-5) represents a promising chemical entity with multiple potential pharmaceutical applications. Ongoing research continues to explore its full potential as both a therapeutic agent and a versatile synthetic intermediate. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic indications through targeted structural modifications.